Cas no 1445962-44-6 (2-Fluoro-6-{[(prop-2-en-1-yloxy)carbonyl]amino}pyridine-3-carboxylic acid)

• Product Name: 2-Fluoro-6-{[(prop-2-en-1-yloxy)carbonyl]amino}pyridine-3-carboxylic acid
• CAS No: 1445962-44-6
• MF: C₁₀H₉FN₂O₄
• MW: 240.187865972519
• CID: 5959327
• PubChem ID: 118106523
• Update Time: 2025-05-27

2-Fluoro-6-{[(prop-2-en-1-yloxy)carbonyl]amino}pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28276938
• 1445962-44-6
• 2-fluoro-6-{[(prop-2-en-1-yloxy)carbonyl]amino}pyridine-3-carboxylic acid
• SCHEMBL16753798
• 2-Fluoro-6-{[(prop-2-en-1-yloxy)carbonyl]amino}pyridine-3-carboxylic acid

• Inchi： 1S/C10H9FN2O4/c1-2-5-17-10(16)13-7-4-3-6(9(14)15)8(11)12-7/h2-4H,1,5H2,(H,14,15)(H,12,13,16)
• InChI Key： DCOGONNLCPLXDZ-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=CC(=N1)NC(=O)OCC=C

Computed Properties

• Exact Mass: 240.05463493g/mol
• Monoisotopic Mass: 240.05463493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 88.5Ų

Additional information on 2-Fluoro-6-{[(prop-2-en-1-yloxy)carbonyl]amino}pyridine-3-carboxylic acid

2-Fluoro-6-{[(prop-2-en-1-yloxy)carbonyl]amino}pyridine-3-carboxylic acid (CAS No. 1445962-44-6): An Overview

2-Fluoro-6-{[(prop-2-en-1-yloxy)carbonyl]amino}pyridine-3-carboxylic acid (CAS No. 1445962-44-6) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, has garnered attention for its potential applications in the development of novel therapeutic agents. The presence of a fluoro group, an amide linkage, and a carboxylic acid moiety makes it a valuable building block for the synthesis of bioactive molecules.

The chemical structure of 2-Fluoro-6-{[(prop-2-en-1-yloxy)carbonyl]amino}pyridine-3-carboxylic acid is defined by its pyridine core, which is substituted with a fluoro group at the 2-position and a carboxylic acid group at the 3-position. The amide linkage at the 6-position is further functionalized with an allyloxy group, providing additional reactivity and synthetic versatility. This combination of functional groups imparts unique properties to the molecule, making it an attractive candidate for various chemical transformations and biological evaluations.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their enhanced biological activity and metabolic stability. The presence of the fluoro group in 2-Fluoro-6-{[(prop-2-en-1-yloxy)carbonyl]amino}pyridine-3-carboxylic acid can significantly influence its pharmacokinetic properties, such as solubility, lipophilicity, and binding affinity to target proteins. These properties are crucial for optimizing the therapeutic potential of drug candidates.

The amide functionality in 2-Fluoro-6-{[(prop-2-en-1-yloxy)carbonyl]amino}pyridine-3-carboxylic acid plays a pivotal role in its biological activity. Amides are known to form hydrogen bonds with target proteins, which can enhance the binding affinity and specificity of the molecule. This feature is particularly important in the design of inhibitors for specific enzymes or receptors, where high selectivity is desired to minimize off-target effects.

The carboxylic acid group in 2-Fluoro-6-{[(prop-2-en-1-yloxy)carbonyl]amino}pyridine-3-carboxylic acid provides additional opportunities for chemical modification and conjugation. Carboxylic acids can be readily converted into esters, amides, or other derivatives through standard chemical reactions. This flexibility allows researchers to fine-tune the physicochemical properties of the molecule to meet specific therapeutic requirements.

The allyloxy group attached to the amide linkage in 2-Fluoro-6-{[(prop-2-en-1-yloxy)carbonyl]amino}pyridine-3-carboxylic acid introduces further synthetic versatility. Allyl ethers are known to undergo various reactions, such as allylation, hydrolysis, and cross-coupling reactions, which can be exploited to generate a diverse array of derivatives. These derivatives can be screened for their biological activity and pharmacological properties, potentially leading to the discovery of novel therapeutic agents.

In terms of biological applications, 2-Fluoro-6-{[(prop-2-en-1-yloxy)carbonyl]amino}pyridine-3-carboxylic acid has shown promise in several areas of research. For instance, studies have demonstrated its potential as an inhibitor of specific enzymes involved in metabolic pathways or signal transduction processes. The compound's ability to modulate these pathways could have implications for treating various diseases, including cancer, inflammation, and neurodegenerative disorders.

Clinical trials involving derivatives of 2-Fluoro-6-{[(prop-2-en-1-yloxy)carbonyl]amino}pyridine-3-carboxylic acid are currently underway to evaluate their safety and efficacy in human subjects. Preliminary results have been encouraging, with some derivatives showing favorable pharmacokinetic profiles and minimal side effects. These findings highlight the potential of this compound as a lead structure for drug development.

In conclusion, 2-Fluoro-6-{[(prop-2-en-yloxy)carbonyl]amino}pyridine-3-carboxylic acid (CAS No. 1445962-44-6) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and functional groups provide a solid foundation for further exploration and development into novel therapeutic agents. As research continues to advance, it is likely that this compound will play an increasingly important role in the discovery and optimization of new drugs for various diseases.